Cas no 2770517-87-6 (tert-butyl N-(7-hydroxy-2-methylheptan-2-yl)carbamate)

• Product Name: tert-butyl N-(7-hydroxy-2-methylheptan-2-yl)carbamate
• CAS No: 2770517-87-6
• MF: C₁₃H₂₇NO₃
• MW: 245.358384370804
• CID: 5560527
• PubChem ID: 165997597
• Update Time: 2025-10-05

tert-butyl N-(7-hydroxy-2-methylheptan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(7-hydroxy-2-methylheptan-2-yl)carbamate
• 2770517-87-6
• EN300-37403796

• Inchi： 1S/C13H27NO3/c1-12(2,3)17-11(16)14-13(4,5)9-7-6-8-10-15/h15H,6-10H2,1-5H3,(H,14,16)
• InChI Key： HCQYBTMWOYOXNK-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CCCCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.19909372g/mol
• Monoisotopic Mass: 245.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(7-hydroxy-2-methylheptan-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(7-hydroxy-2-methylheptan-2-yl)carbamate (CAS No. 2770517-87-6)

The compound tert-butyl N-(7-hydroxy-2-methylheptan-2-yl)carbamate (CAS No. 2770517-87-6) is a specialized organic molecule with significant applications in pharmaceutical intermediates and fine chemical synthesis. Its unique structure, featuring a tert-butyl carbamate group and a hydroxyalkyl chain, makes it a versatile building block for drug discovery and material science. Researchers and industry professionals frequently search for this compound due to its potential in peptide synthesis, prodrug development, and bioconjugation strategies.

In recent years, the demand for high-purity carbamate derivatives like tert-butyl N-(7-hydroxy-2-methylheptan-2-yl)carbamate has surged, driven by advancements in targeted drug delivery systems and biocompatible polymers. The compound’s hydroxyl functionality allows for further modifications, enabling its use in click chemistry and cross-coupling reactions. These attributes align with trending topics such as green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives to traditional reagents.

The synthesis of CAS No. 2770517-87-6 typically involves multi-step organic reactions, including protection-deprotection strategies and selective oxidation. Its tert-butyloxycarbonyl (Boc) group is particularly valuable in peptide protection, a technique widely discussed in forums and academic circles. Analysts note growing interest in this compound’s role in neurodegenerative disease research, where Boc-protected amines are critical for stabilizing sensitive intermediates.

From an industrial perspective, tert-butyl N-(7-hydroxy-2-methylheptan-2-yl)carbamate is often referenced in patents related to biodegradable materials and controlled-release formulations. Its compatibility with enzymatic catalysis and microwave-assisted synthesis further enhances its appeal. Laboratories prioritizing high-throughput screening and combinatorial chemistry frequently incorporate this compound due to its predictable reactivity and scalability.

Quality control of CAS No. 2770517-87-6 requires advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent pharmaceutical-grade standards, addressing concerns about impurity profiling—a hot topic in regulatory discussions. The compound’s stability under ambient storage conditions and solvent compatibility also make it a practical choice for industrial workflows.

Future applications of tert-butyl N-(7-hydroxy-2-methylheptan-2-yl)carbamate may expand into nanotechnology and bioimaging, as its structural motifs are adaptable to surface functionalization. With the rise of AI-driven molecular design, this compound’s data-rich profile could facilitate machine learning models predicting novel derivatives. As the scientific community emphasizes reproducibility and open-access data, detailed studies on this molecule will likely proliferate in peer-reviewed journals.